![molecular formula C6H5Cl2N B1317625 2,3-Dichloro-6-methylpyridine CAS No. 54957-86-7](/img/structure/B1317625.png)
2,3-Dichloro-6-methylpyridine
Overview
Description
2,3-Dichloro-6-methylpyridine is a chemical compound with the CAS Number: 54957-86-7 . It has a molecular weight of 162.02 . It is stored at room temperature in an inert atmosphere .
Molecular Structure Analysis
The molecular formula of 2,3-Dichloro-6-methylpyridine is C6H5Cl2N . Its average mass is 162.017 Da and its monoisotopic mass is 160.979904 Da .Physical And Chemical Properties Analysis
2,3-Dichloro-6-methylpyridine is a solid, semi-solid, liquid, or lump substance . It has a molecular weight of 162.02 . The InChI code for this compound is 1S/C6H5Cl2N/c1-4-2-3-5 (7)6 (8)9-4/h2-3H,1H3 .Scientific Research Applications
Veterinary Products
Similar to its applications in human pharmaceuticals, this compound is also used in veterinary medicine. It can be a precursor to medications that treat illnesses in animals, contributing to animal health and veterinary care.
Each of these fields leverages the chemical properties of 2,3-Dichloro-6-methylpyridine to develop products and solutions that address specific needs and challenges. The compound’s versatility makes it a significant player in scientific research and industrial applications .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that pyridine derivatives can interact with various biological targets, depending on their specific substitutions .
Mode of Action
Pyridine derivatives are often used in the synthesis of various organic compounds, including pharmaceuticals . They can participate in reactions with organomagnesiums and organolithiums, leading to substituted and functionalized structures .
Biochemical Pathways
It’s worth noting that pyridine derivatives can be involved in various chemical reactions, such as the suzuki–miyaura cross-coupling , which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Pharmacokinetics
It’s known that the compound has a high gi absorption and is bbb permeant . It’s also a CYP1A2 inhibitor .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,3-Dichloro-6-methylpyridine. For instance, it’s recommended to store the compound in a dry and well-ventilated place, and it should be kept refrigerated . It’s also noted that the compound should be handled with care to avoid ingestion and inhalation .
properties
IUPAC Name |
2,3-dichloro-6-methylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl2N/c1-4-2-3-5(7)6(8)9-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRJDBTSPHZWCBU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10570800 | |
Record name | 2,3-Dichloro-6-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10570800 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dichloro-6-methylpyridine | |
CAS RN |
54957-86-7 | |
Record name | 2,3-Dichloro-6-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10570800 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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